2-(benzylamino)-1-(3-nitrophenyl)ethanol hydrochloride

• IUPAC Name: 2-(benzylamino)-1-(3-nitrophenyl)ethanol;hydrochloride
• InChI: InChI=1S/C15H16N2O3.ClH/c18-15(11-16-10-12-5-2-1-3-6-12)13-7-4-8-14(9-13)17(19)20;/h1-9,15-16,18H,10-11H2;1H
• InChI Key: XTRLBKQXZXAMMO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNCC(C2=CC(=CC=C2)[N+](=O)[O-])O.Cl
• Molecular Formula: C15H17ClN2O3
• Molecular Weight: 308.76 g/mol

Description

2-(benzylamino)-1-(3-nitrophenyl)ethanol hydrochloride is a useful research compound. Its molecular formula is C15H17ClN2O3 and its molecular weight is 308.76 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 308.0927701 g/mol and the complexity rating of the compound is 300. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Properties and Applications in Dye Synthesis

The influence of various substituents, including 2-(benzylamino)-1-(3-nitrophenyl)ethanol hydrochloride, on the properties of azo dyes derived from coupling components and diazo components has been studied. These studies include the examination of electronic spectra data for the dyes, exploring how substituents affect color and dye properties. This research is pivotal for developing specific dyes with desired coloristic and exhaustion properties by structural modifications, highlighting the application in material science and dye manufacturing (Penchev et al., 1992).

Role in Organic Synthesis

Research on this compound and related compounds has contributed to organic synthesis methods, such as transformations leading to the synthesis of polysubstituted compounds. For example, the synthesis of polysubstituted 3-(3-nitro-2-phenylchroman-4-yl)-3-arylaminoacrylates through a one-pot sequential reaction demonstrates its utility in creating complex organic molecules, which can be of interest in pharmaceutical synthesis and material sciences (Zhang, Sun, & Yan, 2013).

Applications in Chemical Analysis

Compounds related to this compound play a role in chemical analysis, such as the development of luminescent sensors for detecting specific substances. For instance, a triphenylamine-functionalized material demonstrated superior sensitivity towards p-nitroaniline detection, showcasing potential applications in environmental monitoring and safety assessments. The ability to detect substances with low detection limits is crucial in analytical chemistry for pollution monitoring and chemical hazard identification (Ji, Shi, Hu, & Zheng, 2018).

Contributions to Material Science

The study of compounds like this compound contributes to material science, particularly in understanding molecular structures and their implications for material properties. Investigations into pi-stacked hydrogen-bonded dimers and hydrogen-bonded sheets in various polymorphs of related compounds provide insights into how molecular interactions influence the physical properties of materials. This research is fundamental in designing materials with specific mechanical, optical, or electronic properties, relevant in nanotechnology and materials engineering (Glidewell, Low, Skakle, & Wardell, 2004).